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Introduction

The Sharpless asymmetric dihydroxylation (SAD) is a powerful and highly reliable method for
the enantioselective synthesis of chiral vicinal diols from prochiral alkenes.[1][2] Developed by
K. Barry Sharpless, for which he was awarded a share of the 2001 Nobel Prize in Chemistry,
this reaction utilizes a catalytic amount of osmium tetroxide in the presence of a chiral quinine
ligand to achieve high enantioselectivities.[3] The resulting chiral diols are crucial intermediates
in the synthesis of a wide range of biologically active compounds, including natural products,
pharmaceuticals, and other medicinally important molecules.[1][4] This methodology is integral
to modern synthetic organic chemistry due to its broad substrate scope, predictable
stereochemical outcome, and operational simplicity, often employing pre-packaged reagent
mixtures known as AD-mix.[5]

Principle and Mechanism

The SAD reaction involves the oxidation of an alkene to a syn-diol. The key to the asymmetry is
a chiral ligand, derived from dihydroquinine (DHQ) or dihydroquinidine (DHQD), which
coordinates to the osmium tetroxide catalyst. This coordination creates a chiral environment
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that directs the dihydroxylation to one of the two faces of the alkene, leading to a specific
enantiomer of the diol.[6]

The catalytic cycle proceeds through several key steps:

o Complex Formation: The chiral ligand reversibly binds to osmium tetroxide (OsOa4) to form a
chiral catalyst complex.[3]

o Cycloaddition: The OsOas-ligand complex undergoes a [3+2]-cycloaddition with the alkene to
form a cyclic osmate ester intermediate.[3][5]

e Hydrolysis: The osmate ester is hydrolyzed to release the chiral diol and a reduced
osmium(VI) species.[3][7]

e Reoxidation: A stoichiometric co-oxidant, typically potassium ferricyanide (KsFe(CN)s) or N-
methylmorpholine N-oxide (NMO), regenerates the osmium(VIll) tetroxide, allowing the
catalytic cycle to continue. This regeneration step is crucial as it dramatically reduces the
required amount of the highly toxic and expensive osmium tetroxide.[3][5]

A secondary catalytic cycle can occur if the osmate ester is oxidized before hydrolysis, which
can lead to lower enantioselectivity. This secondary pathway can be suppressed by using a
higher molar concentration of the chiral ligand.[3]
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Caption: Catalytic cycle of the Sharpless asymmetric dihydroxylation.

Reagents and Stereoselectivity

The reaction is most conveniently carried out using commercially available reagent mixtures
called AD-mix-a and AD-mix-3.[8] These mixtures contain the potassium osmate catalyst, the
potassium ferricyanide co-oxidant, potassium carbonate base, and the chiral ligand.[9]

e AD-mix-a contains the ligand (DHQ)2PHAL, derived from dihydroquinine.[9]

e AD-mix-f3 contains the pseudoenantiomeric ligand (DHQD)2PHAL, derived from
dihydroquinidine.[9]
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The choice between AD-mix-a and AD-mix-3 determines the absolute stereochemistry of the
resulting diol. A simple mnemonic is used to predict the facial selectivity: the alkene is drawn in
a horizontal plane, and the substituents are classified by size (Large, Medium, Small).

o AD-mix-§3 delivers the hydroxyl groups to the top face (B-face).[10]

o AD-mix-a delivers the hydroxyl groups to the bottom face (a-face).[10]
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1. Prepare t-BuOH/H20 solvent.
2. Add AD-mix and stir until two clear phases form.

(3. Cool reaction mixture to 0°C in an ice bath)

G. Add alkene substrate (and methanesulfonamide if needed))

i

[5. Stir vigorously at 0°C for 6-24h until TLC shows consumption of alkene]

i

6. Add solid sodium sulfite and warm to room temperature.
Stir for 1h.

[7. Extract with ethyl acetate (3X))

9. Dry over MgSQOa or Naz2SOa.

i

[10. Filter, concentrate under reduced pressurej

EB. Wash combined organic layers with saturated NaCl (brine)]

11. Purify by column chromatography.

End (Chiral Diol)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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